Cas no 5453-25-8 (Bis[4-(oxolan-2-yl)butan-2-yl] Hexanedioate)

• Product Name: Bis[4-(oxolan-2-yl)butan-2-yl] Hexanedioate
• CAS No: 5453-25-8
• MF: C₂₂H₃₈O₆
• MW: 398.533527851105
• CID: 941769
• PubChem ID: 227218
• Update Time: 2025-04-19

Bis[4-(oxolan-2-yl)butan-2-yl] Hexanedioate Chemical and Physical Properties

Names and Identifiers

• Bis[4-(oxolan-2-yl)butan-2-yl] Hexanedioate
• AC1L5FC2
• AC1Q5XZQ
• adipic acid bis-(1-methyl-3-tetrahydro[2]furyl-propyl ester)
• Adipinsaeure-bis-(1-methyl-3-tetrahydro[2]furyl-propylester)
• AG-K-28181
• AR-1I0590
• bis[4-(tetrahydrofuran-2-yl)butan-2-yl] hexanedioate
• CTK5A1487
• NSC18562
• NSC-18562
• DTXSID90280778
• 5453-25-8

• Inchi： 1S/C22H38O6/c1-17(11-13-19-7-5-15-25-19)27-21(23)9-3-4-10-22(24)28-18(2)12-14-20-8-6-16-26-20/h17-20H,3-16H2,1-2H3
• InChI Key： WTKXGQXWHJXYJA-UHFFFAOYSA-N
• SMILES： O1CCCC1CCC(C)OC(CCCCC(=O)OC(C)CCC1CCCO1)=O

Computed Properties

• Exact Mass: 398.26694
• Monoisotopic Mass: 398.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.051
• Boiling Point: 484.4°C at 760 mmHg
• Flash Point: 206.4°C
• Refractive Index: 1.474
• PSA: 71.06